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Compound of Interest

Compound Name: 3-Indoxyl caprylate

Cat. No.: B137646 Get Quote

Researchers, scientists, and drug development professionals are tasked with handling a wide

array of chemical compounds. Among these, 3-Indoxyl caprylate, a substrate used in various

biochemical assays, requires careful management from acquisition to disposal. Adherence to

proper disposal protocols is not only a regulatory necessity but also a cornerstone of laboratory

safety and environmental responsibility. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans for 3-Indoxyl caprylate.

Key Physical and Chemical Properties
Understanding the properties of 3-Indoxyl caprylate is the first step toward safe handling and

disposal. The following table summarizes its key quantitative data.

Property Value

CAS Number 133950-66-0[1]

Molecular Formula C₁₆H₂₁NO₂

Appearance Solid

Storage Temperature -20°C[2]
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3-Indoxyl caprylate is not classified as a hazardous substance or mixture according to the

Globally Harmonized System (GHS). However, as a good laboratory practice, it is prudent to

handle all chemicals with care.

Potential Hazards:

While not classified as hazardous, contact with skin, eyes, and respiratory tract should be

avoided.

The toxicological properties of this substance have not been fully investigated.

Recommended Personal Protective Equipment (PPE):

To ensure personal safety, the following PPE should be worn when handling 3-Indoxyl
caprylate:

Eye Protection: Tightly fitting safety goggles with side-shields.[1]

Hand Protection: Handle with gloves that are inspected prior to use.[1] The selected gloves

must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived

from it.[1]

Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[1] A lab coat is

generally sufficient for handling small quantities in a laboratory setting.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[1]

Experimental Workflow for Handling and Disposal
The following diagram outlines the standard workflow for handling 3-Indoxyl caprylate in a

laboratory setting, from preparation to final disposal.
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Figure 1. A workflow diagram for the safe handling and disposal of 3-Indoxyl caprylate.
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Step-by-Step Disposal Protocol
The proper disposal of 3-Indoxyl caprylate and its associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Unused or expired 3-Indoxyl caprylate powder should be collected in a

designated, sealed, and clearly labeled waste container. Do not mix with other chemical

waste unless compatible.

Liquid Waste: Solutions containing 3-Indoxyl caprylate should be collected in a separate,

leak-proof, and appropriately labeled liquid waste container. Avoid mixing with other solvent

waste streams unless permitted by your institution's waste management guidelines.

Contaminated Materials: Items such as gloves, pipette tips, and weighing paper that are

contaminated with 3-Indoxyl caprylate should be placed in a designated solid chemical

waste container.

2. Waste Container Labeling:

All waste containers must be clearly labeled with the full chemical name: "3-Indoxyl
caprylate Waste".

Include the primary hazard (if any) and the date of accumulation.

Ensure the label is legible and securely attached to the container.

3. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[1]

The storage area should have secondary containment to prevent spills from reaching the

environment.

4. Final Disposal:
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Disposal of 3-Indoxyl caprylate waste must be carried out by a licensed chemical waste

disposal company.

Do not dispose of 3-Indoxyl caprylate down the drain or in regular trash.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate any potential

risks.

1. Personal Protection:

Ensure you are wearing the appropriate PPE, including safety goggles, gloves, and a lab

coat, before addressing the spill.

2. Spill Containment:

For small spills of solid material, carefully sweep or scoop up the material and place it in a

designated chemical waste container.[3] Avoid generating dust.

For liquid spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand,

or earth).

3. Decontamination:

Clean the spill area with a suitable decontamination solution, followed by water.

4. Waste Disposal:

All materials used for spill cleanup should be placed in a sealed container, labeled as "3-
Indoxyl caprylate Spill Debris," and disposed of as chemical waste.

The following decision tree illustrates the logical steps to take in the event of a chemical spill.
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Figure 2. Decision-making workflow for a chemical spill.
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By adhering to these guidelines, laboratories can ensure the safe and responsible disposal of

3-Indoxyl caprylate, protecting both personnel and the environment. Always consult your

institution's specific safety and waste management protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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